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Compound of Interest

Compound Name: (S)-Methyl 2-hydroxybutanoate

CAS No.: 73349-08-3

Cat. No.: B1588759

Get Quote

Executive Summary & Hazard Identification
(S)-Methyl 2-hydroxybutanoate (CAS: 63505-59-7) is an alpha-hydroxy ester used frequently

as a chiral building block. While often perceived as a benign intermediate, its physical

properties dictate strict adherence to flammable solvent disposal protocols.

Critical Safety Alert: The flash point of methyl 2-hydroxybutanoate isomers typically falls

between 42°C and 49°C. This places it below the 60°C threshold, legally classifying it as

Ignitable Waste (D001) under RCRA regulations .

Immediate Action Required:

Segregate from oxidizers immediately.

Classify as Non-Halogenated Flammable Organic Waste.

Do NOT pour down the drain (despite water solubility).
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Effective disposal requires understanding the physicochemical drivers behind the waste stream

selection.

Property Value / Classification Operational Implication

Flash Point ~42–49°C (Closed Cup)

High Risk: Vapors can travel to

ignition sources. Must be

stored in grounded flammables

cabinets.

Water Solubility Soluble

Risk: High mobility in water

systems. Strict prohibition on

sink disposal to prevent BOD

loading and sewer explosion

risks.

Reactivity
Stable; Hydrolyzes in strong

acid/base

Avoid mixing with strong

acids/bases in waste

containers to prevent

exothermic hydrolysis and

pressure buildup.

RCRA Code D001 (Ignitable)

Federal requirement for

thermal treatment

(incineration) or fuel blending.

Halogen Content None

Assign to Non-Halogenated

stream to reduce disposal

costs and incineration

complexity.

Disposal Decision Logic (Workflow)
The following decision tree illustrates the logic for segregating (S)-Methyl 2-
hydroxybutanoate. This workflow ensures compliance with EPA regulations and minimizes

cross-contamination risks.
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Waste Generation:
(S)-Methyl 2-hydroxybutanoate

Is it mixed with other chemicals?

Analyze Mixture Components

Yes

Stream A: Non-Halogenated
Organic Solvents

No (Pure)

Does mixture contain Halogens?
(Cl, Br, F, I)

Stream C: Aqueous Waste
(Only if <5% Organic)

If >95% Water

No

Stream B: Halogenated
Organic Solvents

Yes

Click to download full resolution via product page

Figure 1:Segregation logic for organic esters. (S)-Methyl 2-hydroxybutanoate defaults to the

Non-Halogenated stream unless mixed with chlorinated solvents (e.g., DCM).

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Segregation
Objective: Prevent dangerous chemical interactions within the waste container.

Identify Co-Contaminants: If the (S)-Methyl 2-hydroxybutanoate was used in a reaction,

verify that no strong oxidizers (e.g., concentrated Nitric Acid, Peroxides) or reactive metals

are present.
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Why? Esters are organic fuels; mixing with oxidizers in a closed waste drum can lead to

rapid pressurization or explosion.

Select Container: Use High-Density Polyethylene (HDPE) or safety-coated glass containers.

Ensure the cap has a chemically resistant liner (PTFE).

Phase 2: Collection & Labeling
Objective: Maintain "Cradle-to-Grave" tracking compliance.

Labeling: Attach a hazardous waste tag before adding the first drop of waste.

Composition: Write the full chemical name: "(S)-Methyl 2-hydroxybutanoate." Do not use

abbreviations or structural formulas alone.

Hazard Checkboxes: Check "Flammable" and "Irritant."

Phase 3: Transfer & Storage
Objective: Minimize static discharge risks.

Grounding: If transferring large volumes (>4L) from metal drums, ensure the receiving

container is grounded.

Funnel Use: Use a funnel with a flash arrestor if available.

Satellite Accumulation: Store the container in a designated "Satellite Accumulation Area"

(SAA) at or near the point of generation.

Cap Management: Keep the container closed at all times except when adding waste.

Regulatory Note: "Open containers" are the #1 EPA violation in laboratories.

Spill Contingency Plan
In the event of a spill of (S)-Methyl 2-hydroxybutanoate:

Evacuate & Ventilate: Immediately alert nearby personnel and increase ventilation. The flash

point is low (~42°C), so vapors can ignite easily.
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Eliminate Ignition Sources: Turn off hot plates, stirrers, and open flames.

PPE Upgrade: Wear splash goggles, a fire-resistant lab coat, and Butyl rubber or Nitrile

gloves. (Note: Thin nitrile gloves offer only splash protection; change immediately upon

contact).

Absorption:

Small Spill (<500 mL): Absorb with paper towels or spill pads. Place used absorbents into

a solid hazardous waste bag labeled "Flammable Solids."

Large Spill (>500 mL): Use vermiculite or clay-based absorbent. Do not use combustible

materials like sawdust.

Final Cleanup: Clean the surface with a detergent solution to remove the oily ester residue.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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